2-{1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine
Description
2-{1-[(5-Cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine is a heterocyclic compound featuring a 1,8-naphthyridine core substituted at the 2-position with a piperidin-4-yl group. The piperidine ring is further functionalized with a methyl bridge linking it to a 5-cyclopropyl-1,2-oxazole moiety. This structural architecture combines rigidity (from the cyclopropane and oxazole) with conformational flexibility (from the piperidine), making it a candidate for diverse biological interactions. The 1,8-naphthyridine scaffold is known for its pharmacological relevance, particularly in antimicrobial and anticancer applications, due to its ability to intercalate DNA or modulate enzymatic activity .
Properties
IUPAC Name |
5-cyclopropyl-3-[[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl]-1,2-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O/c1-2-16-5-6-18(22-20(16)21-9-1)14-7-10-24(11-8-14)13-17-12-19(25-23-17)15-3-4-15/h1-2,5-6,9,12,14-15H,3-4,7-8,10-11,13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSWFTEJLOPMXOE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)CN3CCC(CC3)C4=NC5=C(C=CC=N5)C=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of 1,8-Naphthyridine Derivatives
Structural and Electronic Features
- Rigidity vs. Flexibility: The target compound’s cyclopropyl-oxazole group introduces steric hindrance and electronic effects (σ-donor/π-acceptor properties), distinguishing it from analogs like 5a10 (4-chlorobenzyl) and 33 (carboxylic acid), which prioritize solubility or hydrogen-bonding capacity .
- Piperidine Substitution : Unlike DMPI’s indole-piperidine system or 33 ’s trifluoromethylphenyl-piperazine, the target compound’s oxazole-linked piperidine may enhance metabolic stability by reducing oxidative dealkylation risks .
Pharmacological Profiles
- Antimicrobial Potential: While DMPI exhibits MRSA synergy, the target compound’s oxazole group (common in antifungals) suggests unexplored antimicrobial applications. However, it lacks the ionizable groups (e.g., carboxylic acid in 33) critical for Gram-negative penetration .
- Anticancer Activity : The 1,8-naphthyridine core in 5a10 and patent derivatives (e.g., ) shows DNA intercalation or kinase inhibition. The target compound’s cyclopropane may improve tumor selectivity by resisting metabolic degradation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
